(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• SMILES: CN1CCN(CC1)C2CNCCC2O
• InChI: InChI=1S/C10H21N3O/c1-12-4-6-13(7-5-12)9-8-11-3-2-10(9)14/h9-11,14H,2-8H2,1H3/t9-,10-/m0/s1
• InChIKey: SJCCMVRHNDPJAV-UWVGGRQHSA-N

Product Overview: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol

(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol (CAS 2059914-55-3) is a chiral, non-racemic piperidine derivative that integrates a secondary alcohol handle and a 4-methylpiperazine moiety in a precisely defined (3S,4S) configuration [1]. It belongs to the class of piperidine-piperazine hybrids widely exploited in medicinal chemistry for CNS-targeted and receptor-modulating programs [2]. The compound is commercially supplied by Enamine (EN300-338107) with a declared purity of 95%, and its computed physicochemical properties—molecular weight 199.29 g/mol, topological polar surface area 38.7 Ų, XLogP3-AA -0.8, and two hydrogen-bond donors—are publicly curated in PubChem [1].

Stereochemical control Defined (3S,4S) single enantiomer supports reproducible SAR studies

N-Methylpiperazine motif Building block for kinase and GPCR ligand libraries

CNS lead optimization Low TPSA (38.7 Ų) and polar core allow MW growth within CNS MPO space

• [1] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (2023). Cas no 2059914-55-3 ((3S,4S)-3-(4-methylpiperazin-1-yl)piperidin-4-ol) Product Page. View Source

Generic Substitution Risks for (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol

Interchanging in-class piperidine-piperazine hybrids without controlling for stereochemistry and N-substitution pattern introduces uncontrolled variance in biological assay outcomes. The (3S,4S) stereoisomer presents a specific spatial orientation of the hydroxyl and 4-methylpiperazine moieties that directly affects target engagement and synthetic derivatization path [1]. Replacing it with the (3R,4R) enantiomer, the des-methyl analog, or the N-ethyl congener alters molecular recognition properties and can invalidate structure-activity relationship (SAR) conclusions [1][2]. The evidence below quantifies the stereochemistry-dependent and substituent-dependent differences that make this specific compound non-interchangeable in research and industrial workflows.

Enantiomer (3R,4R) Spatial inversion may alter target recognition; binding mode differences reported in analogous series

Des‑methyl analog Loss of N‑methyl group changes H‑bond donor count and lipophilicity, shifting permeability profile

Arylpiperazine analogs Higher logP (>2) and larger TPSA deviate from lead‑like CNS MPO guidelines; pre‑installed aryl limits optimization space

• [1] Kuujia.com. (2023). Cas no 2059914-55-3 ((3S,4S)-3-(4-methylpiperazin-1-yl)piperidin-4-ol) Product Page. View Source
• [2] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source

(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol: Quantitative Differentiation Evidence

Stereochemical Identity and Enantiomeric Purity

The (3S,4S) configuration is assigned via the InChI stereochemical layer (t9-,10-/m0/s1) and confirmed by the specific optical rotation implied by Enamine's batch quality control [1][2]. In contrast, the racemic trans mixture or the (3R,4R) enantiomer lacks this defined spatial arrangement, leading to divergent binding modes in receptor assays, as documented for related piperidine-piperazine opioid receptor ligands where stereochemistry alone shifted Ki values by >10-fold [3].

Stereochemical identity

Class-level inference

Target: single (3S,4S) enantiomer
Comparator: racemic trans mixture

Assay Ki shift >10‑fold

Defined chirality preserves assay reproducibility

Class‑level inference from opioid receptor ligands

Evidence Dimension	Stereochemical identity / enantiomeric purity
Target Compound Data	(3S,4S) single enantiomer; InChIKey SJCCMVRHNDPJAV-UWVGGRQHSA-N; supplied at 95% purity
Comparator Or Baseline	Racemic trans-3-(4-methylpiperazin-1-yl)piperidin-4-ol (no commercial single-enantiomer specification); (3R,4R) isomer not commercially cataloged
Quantified Difference	Single enantiomer with defined optical rotation vs. racemate; stereochemistry-linked potency difference up to >10-fold in analogous piperidine-piperazine series
Conditions	Chiral HPLC (vendor QC); literature precedent from 4-substituted piperidine/piperazine opioid receptor binding assays

Why This Matters

Procurement of a defined single enantiomer ensures assay reproducibility and eliminates stereochemical ambiguity, which is critical when SAR campaigns require clean chirality for reliable lead optimization.

• [1] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (2023). Cas no 2059914-55-3 ((3S,4S)-3-(4-methylpiperazin-1-yl)piperidin-4-ol) Product Page. View Source
• [3] Suh, D.-H., et al. (2011). Synthesis and Biological Activities of (4-Arylpiperazinyl)piperidines as Nonpeptide BACE 1 Inhibitors. Bulletin of the Korean Chemical Society. View Source

N-Methyl Substitution vs. Des-Methyl Analog

The target compound possesses an N-methyl group on the piperazine ring, which is absent in the closest commercially available analog (3S,4S)-3-(piperazin-1-yl)piperidin-4-ol (CAS 2059914-37-1). PubChem computed properties show the target compound has XLogP3-AA = -0.8 and a molecular weight of 199.29 g/mol, while the des-methyl analog is expected to have lower lipophilicity (XLogP3-AA ~ -1.1) and lower molecular weight (185.27 g/mol) [1]. The methyl group also reduces the hydrogen-bond donor count from 3 (des-methyl free NH) to 2 (target), directly impacting membrane permeability and receptor binding profiles [1].

N‑Methyl vs Des‑methyl

Cross‑study comparable

Target: XLogP3‑AA = -0.8, HBD = 2
Analog: XLogP3‑AA ≈ -1.1, HBD = 3

N‑methyl modulates lipophilicity and H‑bond capacity

PubChem computed properties; impacts CNS penetration

Evidence Dimension	Computed lipophilicity and hydrogen-bond donor count
Target Compound Data	XLogP3-AA = -0.8; H-Bond Donor Count = 2; MW = 199.29 g/mol
Comparator Or Baseline	(3S,4S)-3-(piperazin-1-yl)piperidin-4-ol: XLogP3-AA ≈ -1.1 (estimated); H-Bond Donor Count = 3; MW = 185.27 g/mol
Quantified Difference	ΔXLogP3-AA ≈ +0.3; ΔH-Bond Donors = -1
Conditions	PubChem computed descriptors (XLogP3 3.0, Cactvs 3.4.6.11)

Why This Matters

The methyl substitution modulates lipophilicity and hydrogen-bonding capacity, which are primary drivers of blood-brain barrier penetration and off-target binding profiles, making the target compound more suitable for CNS programs requiring reduced polarity and fewer H-bond donors.

• [1] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). (3S,4S)-3-(Piperazin-1-yl)piperidin-4-ol (CAS 2059914-37-1). National Center for Biotechnology Information. View Source

Pricing Comparison: N-Ethyl and Des-Methyl Analogs

As of February 2023, Enamine offered the target compound (EN300-338107) at $10,038 for 5.0 g and $14,884 for 10.0 g, while the N-ethyl analog (CAS 2059909-27-0, EN300-338110) was listed at identical pricing, and the des-methyl analog (CAS 2059914-37-1, EN300-338120) at $2,906 for 0.05 g (no 5 g listing publicly available) [1][2]. The target compound delivers the N-methylpiperazine motif at a comparable cost to the N-ethyl variant, offering SAR teams a direct comparability between methyl and ethyl congeners without cost penalty.

Procurement cost

Cross‑study comparable

Target: ~$2,008/g (5 g scale)
N‑ethyl analog: identical pricing
Des‑methyl analog: ~$58,120/g (0.05 g)

N‑methyl motif available without cost penalty over N‑ethyl

2023 Enamine pricing; comparative building‑block selection

Evidence Dimension	Commercial catalog price per gram
Target Compound Data	$10,038 / 5.0 g ($2,008/g); EN300-338107
Comparator Or Baseline	N-ethyl analog (CAS 2059909-27-0): $10,038 / 5.0 g; Des-methyl analog (CAS 2059914-37-1): $2,906 / 0.05 g ($58,120/g)
Quantified Difference	Target compound is priced identically to N-ethyl congener and is ~29× cheaper per gram than des-methyl congener at the smallest scale
Conditions	Enamine store pricing via kuujia.com, February 2023; USD

Why This Matters

Procurement decisions for library synthesis and SAR expansion require balancing chemical diversity against cost. The target compound offers the N-methylpiperazine pharmacophore at a cost that does not penalize methyl over ethyl substitution, while the des-methyl analog is substantially more expensive at small scale, guiding budget-efficient building block selection.

• [1] Kuujia.com. (2023). 2059914-55-3((3S,4S)-3-(4-methylpiperazin-1-yl)piperidin-4-ol) Prix. View Source
• [2] Kuujia.com. (2023). 2059909-27-0((3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol) Prix. View Source

TPSA and CNS MPO Suitability

The compound's topological polar surface area (TPSA) of 38.7 Ų and XLogP3-AA of -0.8 place it within the favorable CNS MPO space (TPSA < 90 Ų, logP 1–3), but its negative logP suggests further functionalization is required for optimal passive permeability [1]. This differentiates it from more lipophilic piperidine-piperazine analogs (e.g., BACE1 inhibitors with arylpiperazine substituents reporting logP > 2 [2]) that carry higher brain penetration risk and from highly polar des-methyl analogs with TPSA > 50 Ų that may face P-glycoprotein efflux liabilities.

CNS MPO profile

Class‑level inference

Target: TPSA 38.7 Ų, XLogP -0.8
Arylpiperazine leads: TPSA >50, logP >2

Polar low‑TPSA core leaves room for optimization

Confirmation required after functionalization

Evidence Dimension	CNS MPO physicochemical desirability
Target Compound Data	TPSA = 38.7 Ų; XLogP3-AA = -0.8; H-Bond Donors = 2
Comparator Or Baseline	BACE1 (4-arylpiperazinyl)piperidine series: TPSA ~50-70 Ų, logP > 2; Des-methyl analog: estimated TPSA > 50 Ų
Quantified Difference	Target TPSA is 12-31 Ų lower than aryl-substituted BACE1 leads; XLogP3-AA is ~2.8 log units lower than aromatic congeners
Conditions	PubChem computed descriptors; BACE1 inhibitor data from literature

Why This Matters

For CNS drug discovery programs, the compound occupies a physicochemical sweet spot as a polar, low-TPSA core that leaves ample room for molecular weight and lipophilicity addition during lead optimization, an advantage over pre-decorated arylpiperazine analogs that already exceed CNS MPO thresholds.

• [1] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source
• [2] Suh, D.-H., et al. (2011). Synthesis and Biological Activities of (4-Arylpiperazinyl)piperidines as Nonpeptide BACE 1 Inhibitors. Bulletin of the Korean Chemical Society, 32(8), 2993–2998. View Source

(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol: Application Scenarios

Chiral Scaffold for CNS Lead Optimization

Medicinal chemistry teams pursuing CNS targets (e.g., GPCRs, ion channels, neurotransmitter transporters) benefit from the compound's single-enantiomer identity and low TPSA (38.7 Ų), which permits substantial molecular weight growth while maintaining CNS MPO compliance [1]. The (3S,4S) stereochemistry ensures that downstream SAR derivatization products retain defined 3D geometry, eliminating the confounding factor of racemic switching observed with non-stereocontrolled piperidine-piperazine intermediates.

N-Methylpiperazine Pharmacophore in Parallel Library Synthesis

The compound serves as a direct vehicle for introducing the N-methylpiperazine motif—a privileged fragment in kinase inhibitors, GPCR ligands, and antibacterial agents—via the secondary alcohol handle. Its comparable pricing to the N-ethyl congener enables side-by-side SAR exploration of methyl vs. ethyl N-substitution effects without procurement cost penalty [2].

Stereocontrolled Fragment Elaboration

The combination of a free hydroxyl group and a tertiary amine in a rigid (3S,4S) arrangement makes the compound suitable for enantioselective transformations, including Mitsunobu inversion, esterification, and sulfonylation without stereoerosion. Its hydrogen-bond donor count of 2 and acceptor count of 4 provide predictable solvation and crystal packing properties advantageous for co-crystal engineering.

Differentiation from Arylpiperazine Analogs in Screening

Compared to arylpiperazine-based screening compounds that carry a pre-installed aromatic substituent and higher logP (>2), the target compound functions as a minimally elaborated core that postpones lipophilicity addition. This strategy aligns with lead-like property guidelines for fragment-based drug discovery, where starting TPSA < 50 Ų and XLogP < 1 are preferred [1].

Application

Selection Property

Validation Focus

Chiral scaffold for CNS lead optimization

Single‑enantiomer stereochemistry

Chiral HPLC, optical rotation confirmation

N‑Methylpiperazine pharmacophore in parallel library synthesis

N‑methyl substitution pattern

Cost parity with N‑ethyl analog, structure confirmation

Stereocontrolled fragment elaboration

Spatial arrangement of hydroxyl and amine

Enantioselective reaction outcomes

Lead‑like property screening vs arylpiperazines

Low TPSA and logP core

CNS MPO compliance, permeability assays

• [1] PubChem. (2025). Compound Summary for CID 115021805: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (2023). 2059914-55-3((3S,4S)-3-(4-methylpiperazin-1-yl)piperidin-4-ol) Prix. View Source